Cas no 2168765-04-4 (3-bromo-4-cyclopropyl-4H-1,2,4-triazole)

• Product Name: 3-bromo-4-cyclopropyl-4H-1,2,4-triazole
• CAS No: 2168765-04-4
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 5193937
• PubChem ID: 132398554
• Update Time: 2025-08-05

3-bromo-4-cyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-cyclopropyl-4H-1,2,4-triazole

• Inchi： 1S/C5H6BrN3/c6-5-8-7-3-9(5)4-1-2-4/h3-4H,1-2H2
• InChI Key： ANKACBOIJFKKGP-UHFFFAOYSA-N
• SMILES： N1=CN(C2CC2)C(Br)=N1

Additional information on 3-bromo-4-cyclopropyl-4H-1,2,4-triazole

Introduction to 3-bromo-4-cyclopropyl-4H-1,2,4-triazole (CAS No. 2168765-04-4)

3-bromo-4-cyclopropyl-4H-1,2,4-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 2168765-04-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif known for its broad spectrum of biological activities. The presence of both bromine and cyclopropyl substituents in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural composition of 3-bromo-4-cyclopropyl-4H-1,2,4-triazole consists of a six-membered aromatic ring system incorporating nitrogen atoms at the 1, 2, and 4 positions, with a bromine atom at the 3-position and a cyclopropyl group at the 4-position. This specific arrangement facilitates various chemical reactions and interactions with biological targets, making it a versatile intermediate in synthetic chemistry. The bromine substituent, in particular, is often utilized as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives. The 1,2,4-triazole core is well-documented for its antimicrobial, anti-inflammatory, and antiviral properties. Researchers have been investigating how modifications at different positions of the triazole ring can modulate its biological activity. The introduction of the cyclopropyl group at the 4-position not only enhances the metabolic stability of the molecule but also influences its binding affinity to biological targets. This modification has been particularly useful in designing compounds with improved pharmacokinetic profiles.

One of the most compelling aspects of 3-bromo-4-cyclopropyl-4H-1,2,4-triazole is its utility as a building block in the synthesis of more complex bioactive molecules. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, allowing chemists to introduce diverse functional groups at other positions on the triazole ring. This flexibility has enabled the development of novel compounds with tailored biological activities. For instance, researchers have successfully incorporated additional heterocycles or aromatic moieties onto this scaffold to create molecules with enhanced binding affinity to enzymes or receptors involved in therapeutic pathways.

The pharmaceutical industry has been particularly interested in compounds that exhibit inhibitory activity against key enzymes or receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. The 3-bromo-4-cyclopropyl-4H-1,2,4-triazole scaffold has shown promise in this regard. Studies have demonstrated that derivatives of this compound can interact with target proteins in ways that disrupt disease-related pathways. For example, certain analogs have been found to inhibit kinases or other enzymes that are overexpressed in cancer cells. Additionally, modifications to the cyclopropyl group have led to compounds with improved solubility and bioavailability, which are critical factors for successful drug development.

The synthesis of 3-bromo-4-cyclopropyl-4H-1,2,4-triazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Typically, the synthesis begins with readily available precursors such as propargyl bromide or cyclopropanecarboxaldehyde. These starting materials undergo sequential reactions including nucleophilic addition followed by cyclization to form the triazole ring. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution or via halogen exchange reactions using reagents like N-bromosuccinimide (NBS). The final step often involves protecting group strategies to ensure regioselective functionalization at the desired positions.

The growing body of literature on 3-bromo-4-cyclopropyl-4H-1,2,4-triazole underscores its significance as a pharmacophore in medicinal chemistry. Researchers have leveraged computational methods such as molecular docking and virtual screening to identify potential lead compounds derived from this scaffold. These computational approaches have accelerated the discovery process by predicting binding affinities and identifying optimal modifications before experimental synthesis is undertaken. Such integrative strategies highlight the synergy between experimental chemistry and computational biology in modern drug discovery.

In conclusion,3-bromo-4-cyclopropyl-4H-1,2,4-triazole (CAS No. 2168765-04-4) represents a fascinating example of how structural modifications can enhance biological activity and pharmacological properties. Its utility as a synthetic intermediate and its potential as a lead compound for therapeutic development continue to drive innovation in pharmaceutical research. As our understanding of disease mechanisms evolves and new synthetic methodologies emerge,3-bromo-4-cyclopropyl-4H-1,2,4-triazole is poised to remain at the forefront of medicinal chemistry investigations.